Cas no 1804427-44-8 (Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate
• CAS No: 1804427-44-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4884373
• Update Time: 2025-06-24

Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO2/c1-3-16-10(15)6-4-5(2)14-9(13)7(6)8(11)12/h4,8H,3H2,1-2H3
• InChI Key： PBZSJSPXJQJJTN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C(=O)OCC)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate

Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate (CAS No. 1804427-44-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate, identified by its CAS number 1804427-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both fluoro and difluoromethyl substituents, contribute to its enhanced metabolic stability and improved pharmacokinetic properties, making it an invaluable asset in drug development.

The difluoromethyl group is a particularly noteworthy feature of this compound. In medicinal chemistry, difluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity, metabolic stability, and overall bioavailability. This modification is particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases. Recent studies have demonstrated that compounds incorporating difluoromethyl groups exhibit superior pharmacological profiles compared to their non-fluorinated counterparts. For instance, a series of difluoromethyl-containing kinase inhibitors have shown promising results in preclinical trials for the treatment of cancer and autoimmune diseases.

The second key substituent, the 2-fluoro group, further enhances the pharmacological properties of Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate. Fluorine atoms are well-known for their ability to modulate molecular interactions at the atomic level, often leading to increased binding affinity and selectivity. In particular, 2-fluoro-substituted pyridines have been extensively studied for their role in central nervous system (CNS) drug discovery. The fluorine atom can influence both the electronic and steric properties of the molecule, allowing for fine-tuning of its pharmacological activity. This has led to the development of several fluorinated pyridine-based drugs that have entered clinical use for conditions such as epilepsy and depression.

The combination of these two fluorinated moieties makes Ethyl 3-(difluoromethyl)-2-fluoro-6-methylpyridine-4-carboxylate a versatile building block for medicinal chemists. Its structural framework provides a scaffold that can be further modified to target specific biological pathways. For example, researchers have utilized this compound as a precursor in the synthesis of novel antiviral agents. The presence of both difluoromethyl and 2-fluoro groups allows for the creation of molecules with enhanced resistance to metabolic degradation, a critical factor in drug efficacy.

In addition to its applications in CNS drug development, Ethyl 3-(difluoromethyl)-2-fluoro strong>-6-methylpyridine-4-carboxylate has shown promise in the treatment of inflammatory diseases. Recent studies have highlighted its role in synthesizing novel nonsteroidal anti-inflammatory drugs (NSAIDs). The unique electronic properties induced by the fluorine substituents contribute to improved binding interactions with target enzymes such as cyclooxygenase (COX), which are central to inflammation pathways. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The synthesis of Ethyl 3-(difluoromethyl strong >)-2-< strong >fluoro strong >)-6-methylpyridine-4-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a fluorinated pyridine core, followed by functionalization with a < strong >difluoromethyl strong >group and subsequent esterification to yield the final product. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the intermediate is suitable for subsequent pharmaceutical applications.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. Ethyl 3-(< strong >difluoromethyl strong >)-2-< strong >fluoro strong >)-6-methylpyridine-4-carboxylate exemplifies how strategic incorporation of fluorine atoms can lead to significant improvements in drug design. Its role as an intermediate has enabled the development of several novel therapeutics that address unmet medical needs. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow even further.